Cas no 2034239-20-6 (2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide
• CAS No: 2034239-20-6
• MF: C₁₇H₁₅N₃OS₂
• MW: 341.4505007267
• CID: 6141029
• PubChem ID: 119106289
• Update Time: 2025-10-23

2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide
• 2034239-20-6
• 2-methylsulfanyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzamide
• F6574-1601
• 2-(methylthio)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide
• AKOS026705634
• 2-(methylsulfanyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}benzamide

• Inchi： 1S/C17H15N3OS2/c1-22-14-6-3-2-5-12(14)17(21)20-11-13-16(19-9-8-18-13)15-7-4-10-23-15/h2-10H,11H2,1H3,(H,20,21)
• InChI Key： NEHDSNMUXFFELJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(C2C=CC=CC=2SC)=O)=NC=CN=1

Computed Properties

• Exact Mass: 341.06565446g/mol
• Monoisotopic Mass: 341.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-{3-(Thiophen-2-yl)Pyrazin-2-ylMethyl}Benzamide (CAS No. 2034239-20-6)

2-(Methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide (CAS No. 2034239-20-6) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzamide core with thiophene and pyrazine moieties, making it a versatile candidate for drug discovery and material science applications. Its molecular formula and intricate architecture position it as a promising scaffold for developing novel bioactive agents.

The compound's methylsulfanyl group enhances its lipophilicity, which is crucial for membrane permeability in drug design. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of similar structures in FDA-approved drugs. Recent studies have explored its structure-activity relationship (SAR) to optimize pharmacological properties, aligning with the growing demand for targeted therapies in precision medicine.

From a synthetic chemistry perspective, 2034239-20-6 represents an interesting challenge due to its heterocyclic arrangement. The thiophene-pyrazine linkage offers opportunities for π-stacking interactions, while the benzamide portion provides hydrogen bonding capabilities. These features make it valuable for molecular recognition studies and supramolecular chemistry applications, areas that are currently trending in nanotechnology research.

In material science, the compound's conjugated system suggests potential applications in organic electronics. Its electron-rich thiophene unit could contribute to charge transport properties, relevant for developing OLEDs or organic photovoltaics – key technologies in the renewable energy sector. The methylsulfanyl substituent may further tune these electronic characteristics, offering synthetic flexibility for property optimization.

The pharmaceutical industry shows growing interest in 2034239-20-6 as a privileged structure for medicinal chemistry. Its resemblance to known bioactive molecules makes it a valuable starting point for hit-to-lead optimization. Computational studies suggest favorable drug-likeness parameters, including appropriate logP and polar surface area values, addressing current demands for orally bioavailable drug candidates.

Analytical characterization of 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide typically involves HPLC, NMR, and mass spectrometry techniques. The compound's stability under various pH conditions and thermal properties are subjects of ongoing research, particularly for formulation development purposes. These studies are crucial for addressing modern challenges in drug delivery systems and biocompatibility assessment.

Recent patent literature reveals increasing activity around thiophene-pyrazine hybrids, with 2034239-20-6 appearing in several applications related to inflammatory diseases and metabolic disorders. This aligns with global healthcare trends focusing on chronic disease management. The compound's scaffold diversity allows for structural modifications targeting various biological pathways, making it attractive for polypharmacology approaches.

From a commercial perspective, 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide is available at various purity grades for research purposes. Suppliers typically provide analytical certificates with detailed spectroscopic data, meeting the rigorous standards required in preclinical development. The compound's pricing reflects its synthetic complexity and the growing demand for heterocyclic building blocks in drug discovery pipelines.

Environmental and safety assessments of 2034239-20-6 indicate it requires standard laboratory handling procedures. While not classified as hazardous, proper personal protective equipment is recommended when working with this compound, consistent with general laboratory safety protocols. These considerations are increasingly important in the context of green chemistry initiatives and sustainable research practices.

Future research directions for 2-(methylsulfanyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}benzamide may explore its potential in combination therapies or as a chemical probe for biological target identification. The compound's structural features offer numerous opportunities for derivatization, keeping it relevant in the rapidly evolving fields of chemical biology and pharmacological research.